Thin-film composite membranes are a leading technology for post-combustion carbon capture, and the key challenge is to fabricate defect-free selective nanofilms as thin as possible (100 nm or below) with superior CO2/N2 separation performance. Herein, we developed high-performance membranes based on an unusual choice of semi-crystalline blends of amorphous poly(ethylene oxide) (aPEO) and 18-crown-6 (C6) using two nanoengineering strategies. First, the crystallinity of the nanofilms decreases with decreasing thickness and completely disappears at 500 nm or below because of the thickness confinement. Second, polydimethylsiloxane is chosen as the gutter layer between the porous support and selective layer, and its surface is modified with bio-adhesive polydopamine (<10 nm) with an affinity toward aPEO, enabling the formation of the thin, defect-free, amorphous aPEO/C6 layer. For example, a 110 nm film containing 40 mass % C6 in aPEO exhibits CO2 permeability of 900 Barrer (much higher than a thick film with 420 Barrer), rendering a membrane with a CO2 permeance of 2200 GPU and CO2/N2 selectivity of 27 at 35 °C, surpassing Robeson’s upper bound. This work shows that engineering at the nanoscale plays an important role in designing high-performance membranes for practical separations.

Transducers made from graphene-type materials are widely used in sensing applications. However, utilization of graphene oxide obtained from electrochemical exfoliation of graphite (EGO) has remained relatively unexplored. In this study, electrochemical cocaine aptasensors based on large-size EGO flakes were investigated. In particular, the influence of the following parameters on the sensor performance was examined: (i) aptamer’s terminal group (−NH2 vs −OH), (ii) functionalization of EGO with the aptamer via physical adsorption and covalent immobilization, and (iii) intrinsic electrochemical properties of EGO such as the electrochemical surface area (ESA) and standard rate constant of electron transfer (k0). The results demonstrate that EGO-based electrochemical aptasensors fabricated by physical adsorption with an NH2-modified aptamer have very good reproducibility, shelf-life stability, and high sensitivity for detecting cocaine with a detection limit of 50 nM. Their performance is comparable to that of the aptasensors prepared using the covalent immobilization. Additionally, it is shown that EGO materials with high ESA and k0 can enhance the sensing performance. The fast (less than 10 min) and strong adsorption of the NH2-modified cocaine aptamer on the surface of large EGO flakes makes the fabrication of the sensing platform simple and rapid. This simple approach has the potential to simplify the fabrication of sensors.

Nickel-rich layered oxides are promising cathodes in commercial materials for lithium-ion batteries. However, the increase of the nickel content leads to the decay of cyclic performance and thermal stability. Herein, in situ surface-fluorinated W-doping LiNi0.90Co0.05Mn0.05O2 cathodes enhance integral lithium-ion migration (transfer in bulk and diffusion in the interface) kinetics by synergistically solving the problems of bulk and interface structural degradation. Owing to the introduction of tungsten, the growth of primary particles is regulated toward the (003) crystal plane and with the acicular structure, which further stabilizes the bulk structure during cycling. Moreover, the LiF coating layer on the cathode/electrolyte interface physically isolates the attack of the electrolyte on the surface cathodes and accelerates the lithium-ion diffusion rate, ultimately ameliorating the interfacial dynamics and structural stability. Dual-modified LiNi0.90Co0.05Mn0.05O2 exhibits superior electrochemical properties, especially more remarkable cyclic retention (88.16% vs 70.44%) after 100 cycles at 1 C and more outstanding high current rate properties (173.31 mAh·g–1 vs 135.97 mAh·g–1) at 5 C than the pristine one. This work emphasizes the probability of an integrated optimization strategy for Ni-rich materials, which provides an innovative idea for ameliorating (bulk and interfacial) structure degradation and promoting the diffusion of lithium ions during cycling.

In the field of electromagnetic shielding, it has become an important trend to manufacture thinner and better-performing electromagnetic interference (EMI) shielding materials. However, EMI shielding materials that are recyclable and resistant to extreme environments are of great significance for sustainable development and expanding their application areas. In this study, a composite paper with a “rebar-concrete” layered structure through the vacuum-assisted filtration approach by utilizing basalt fibers (BF) and aramid nanofibers (ANFs) with excellent temperature resistance and multiwalled carbon nanotubes with high electrical conductivity was prepared. The composite paper not only delivers a high electrical conductivity of 15.9 S cm–1 and a high electromagnetic interference shielding efficiency (EMI SE) of 24.6 dB but also exhibits a high specific shielding efficiency (SSE/t) of 12,504 dB cm2 g–1 at a thickness of 48 μm. Thanks to the excellent thermal stability of basalt fibers and aramid nanofibers, the composite paper exhibits long-term stable EMI shielding performance and structural integrity in various extreme environments, including fire, high/low temperature (−196 to 300 °C), and acid–base corrosion. Furthermore, the BF/ANF/CNT composite paper also shows excellent Joule heating performance, rapid electrothermal response, and good temperature controllability. Based on these excellent properties, the BF/ANF/CNT composite paper shows tremendous potential for practical applications to meet the requirements of various extreme environments.

The self-organization of embryonic stem cells (ESCs) into organized tissues with three distinct germ layers is critical to morphogenesis and early development. While the regulation of this self-organization by soluble signals is well established, the involvement of mechanical force gradients in this process remains unclear due to the lack of a suitable platform to study this process. In this study, we developed a 3D microenvironment to examine the influence of mechanical tension gradients on ESC-patterned differentiation during morphogenesis by controlling the geometrical signals (shape and size) of ESC colonies. We found that changes in colony geometry impacted the germ layer pattern, with Cdx2-positive cells being more abundant at edges and in areas with high curvatures. The differentiation patterns were determined by geometry-mediated cell tension gradients, with an extraembryonic mesoderm-like layer forming in high-tension regions and ectodermal-like lineages at low-tension regions in the center. Suppression of cytoskeletal tension hindered ESC self-organization. These results indicate that geometric confinement-mediated mechanical tension plays a crucial role in linking multicellular organization to cell differentiation and impacting tissue patterning.

The synthesis, characterization, and thermogravimetric analysis of tris(N,N′-di-isopropylacetamidinate)molybdenum(III), Mo(iPr-AMD)3, are reported. Mo(iPr-AMD)3 is a rare example of a homoleptic mononuclear complex of molybdenum(III) and fills a longstanding gap in the literature of transition metal(III) trisamidinate complexes. Thermogravimetric analysis (TGA) reveals excellent volatilization at elevated temperatures, pointing to potential applications as a vapor phase precursor for higher temperature atomic layer deposition (ALD), or chemical vapor deposition (CVD) growth of Mo-based materials. The measured TGA temperature window was 200–314 °C for samples in the 3–20 mg range. To validate the utility of Mo(iPr-AMD)3, we demonstrate aerosol-assisted CVD growth of MoO3 from benzonitrile solutions of Mo(iPr-AMD)3 at 500 °C using compressed air as the carrier gas. The resulting films are characterized by X-ray photoelectron spectroscopy, X-ray diffraction, and Raman spectroscopy. We further demonstrate the potential for ALD growth at 200 °C with a Mo(iPr-AMD)3/Ar purge/300 W O2 plasma/Ar purge sequence, yielding ultrathin films which retain a nitride/oxynitride component. Our results highlight the broad scope utility and potential of Mo(iPr-AMD)3 as a stable, high-temperature precursor for both CVD and ALD processes.

The incorporation of nanocarbon-based materials into electrorheological fluids has been shown to be an effective means of improving the electrorheological (ER) response. However, the mechanism of the sp2/sp3-hybridized carbon structure and high ER response is still under investigation. Herein, barium titanate@nanocarbon shell (BTO@NCs) composites are proposed and prepared by introducing carbonized polydopamine (C-PDA) into a shell. When the polymerization time of dopamine is tuned, the shell thickness, surface polar functional groups, and sp2/sp3-hybridized carbon can be effectively controlled. The maximum yield stress of the BTO@NCs-24 h ER fluid reaches 2.5 kPa under an electric field of 4 kV mm–1, which is attributed to the increased content of sp3 C–OH and oxygenous functional groups within the shell, resulting in a rapidly achievable polarization. Furthermore, the SiO2@NCs and TiO2@NCs ER fluids are also prepared with enhanced ER behavior in these phenomena, confirming an approach to high-performance ER fluids based on nanocarbon composites.

Ultrasound (US)-triggered sonodynamic therapy (SDT) is an emerging method for treating cancer due to its non-invasive nature and high-depth tissue penetration ability. However, current sonosensitizers commonly have unsatisfactory quantum yields of free radicals. In this work, we have developed unique organic semiconductor π-conjugated covalent organic framework nanocages (COFNs) as highly efficient sonosensitizers to boost free radical (1O2 and •OH) production and cancer therapy. With the hollow and porous structure and band transport behavior, COFNs displayed remarkably improved SDT performance through enhanced electron utilization and cavitation effect, with a 1.8-fold increase in US pressure and a 64.8% increase in 1O2 production relative to the core–shell-structured COF under US irradiation. The in vitro and in vivo experimental results verified the elevated SDT performance, showing a high tumor suppression of 91.4% against refractory breast cancer in mice. This work provides a promising strategy to develop high-performance sonosensitizers for cancer therapy.

The theoretical efficiency limit of fluorescence organic light-emitting diodes (OLEDs) was successfully surpassed by utilizing the localized surface plasmon resonance (LSPR) effect with conventional emissive materials. The interaction between polaritons and plexcitons generated during the LSPR process was also analyzed experimentally. As a result, the external quantum efficiency (EQE) increased dramatically from 6.01 to 15.43%, significantly exceeding the theoretical efficiency limit of fluorescent OLEDs. Additionally, we introduced a new concept of the LSPR effect, called “LSPR sensitizer”, which allowed for simultaneous improvement in color conversion and efficiency through cascade transfer of the LSPR effect. To the best of our knowledge, the EQE and the current efficiency of our LSPR–OLED are the highest among LSPR-based fluorescent OLEDs to date.

Inspired by the practical need to remove persistent perfluoro pollutants from the environment, we leverage cutting-edge crystal engineering approaches. For this, we set our eyes on a recent porous coordination framework system based on the Ni8-oxo cluster and pyrazolate linkers as it is known for its stability to bases and other harsh environmental conditions. Our designer linker molecule here features (1) pyrazole donors masked by t-butyloxycarbonyl and (2) ethynyl side units protected by triisopropylsilyl groups. The former solvothermally demasks to assemble the Ni8-pyrazolate framework, in which the triisopropylsilyl groups can be post-synthetically cleaved by guest fluoride ions to unveil the terminal alkyne group (−CCH). The ethynyl groups of the framework solid offer versatile reactions for functionalization, as with perfluorophenyl azide (via a click reaction) to afford the two prongs of the 1,2,3-triazole base unit and the perfluoro unit. Together, these two functions make for an effective adsorbent for the topical acid pollutants of perfluorooctanoic acid and perfluorooctanesulfonic acid, with a high apparent rate constant (kobs) of 0.99 g mg–1 h–1 and large maximum uptake capacity (qmax) of 268.5 mg g–1 for perfluorooctanoic acid and kobs of 0.77 g mg–1 h–1 and qmax of 142.1 mg g–1 for perfluorooctanesulfonic acid.